3-phenyl-N-(2-(pyrimidin-5-yl)ethyl)propanamide

• IUPAC Name: 3-phenyl-N-(2-pyrimidin-5-ylethyl)propanamide
• InChI: InChI=1S/C15H17N3O/c19-15(7-6-13-4-2-1-3-5-13)18-9-8-14-10-16-12-17-11-14/h1-5,10-12H,6-9H2,(H,18,19)
• InChI Key: BMESOJXVIWKOTM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCC(=O)NCCC2=CN=CN=C2
• Molecular Formula: C15H17N3O
• Molecular Weight: 255.31 g/mol

Description

3-phenyl-N-(2-(pyrimidin-5-yl)ethyl)propanamide, also known as PEP, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. PEP is a member of the pyrimidine-based amides family and has been studied for its unique properties and potential therapeutic applications.

Mechanism of Action

Target of Action

It is known that pyrimidine derivatives have a wide range of biological activity . They exhibit antiproliferative, antimicrobial, anti-inflammatory, analgesic, hypotensive, and antihistaminic activities . Therefore, it can be inferred that the compound might interact with a variety of cellular targets.

Mode of Action

It is known that pyrimidine derivatives can interact with their targets in various ways, leading to changes in cellular processes . For instance, some pyrimidine derivatives have been identified as inhibitors of phosphatidylinositol 3-kinase (PI3K) and protein tyrosine kinases .

Biochemical Pathways

Given the broad spectrum of biological activities associated with pyrimidine derivatives, it can be inferred that multiple biochemical pathways might be affected .

Result of Action

Given the broad spectrum of biological activities associated with pyrimidine derivatives, it can be inferred that the compound might have multiple effects at the molecular and cellular levels .

Advantages and Limitations for Lab Experiments

3-phenyl-N-(2-(pyrimidin-5-yl)ethyl)propanamide has several advantages for lab experiments such as its high potency and selectivity, as well as its ability to cross the blood-brain barrier. However, 3-phenyl-N-(2-(pyrimidin-5-yl)ethyl)propanamide also has limitations such as its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 3-phenyl-N-(2-(pyrimidin-5-yl)ethyl)propanamide. One potential direction is the development of 3-phenyl-N-(2-(pyrimidin-5-yl)ethyl)propanamide-based drugs for the treatment of epilepsy and neurodegenerative diseases. Another potential direction is the study of 3-phenyl-N-(2-(pyrimidin-5-yl)ethyl)propanamide's potential as an anticancer agent. Additionally, further research is needed to fully understand the mechanism of action of 3-phenyl-N-(2-(pyrimidin-5-yl)ethyl)propanamide and its interactions with various receptors and neurotransmitters.

Synthesis Methods

3-phenyl-N-(2-(pyrimidin-5-yl)ethyl)propanamide can be synthesized through a multi-step process that involves the reaction of pyrimidine-5-carboxylic acid with 2-bromoethylamine hydrobromide, followed by the reaction of the resulting product with 3-phenylpropanoyl chloride. The final product is purified through recrystallization and characterized through various analytical techniques such as NMR and mass spectrometry.

Scientific Research Applications

3-phenyl-N-(2-(pyrimidin-5-yl)ethyl)propanamide has been studied for its potential application in various scientific research fields such as medicinal chemistry, neuroscience, and cancer research. 3-phenyl-N-(2-(pyrimidin-5-yl)ethyl)propanamide has been found to exhibit potent anticonvulsant activity and has been studied for its potential use in the treatment of epilepsy. Additionally, 3-phenyl-N-(2-(pyrimidin-5-yl)ethyl)propanamide has shown promise in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. 3-phenyl-N-(2-(pyrimidin-5-yl)ethyl)propanamide has also been studied for its potential anticancer properties due to its ability to inhibit cancer cell growth and induce apoptosis.